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Compound of Interest

Compound Name: 3,5-Difluoro-4-(methyl)thiophenol

Cat. No.: B1407934 Get Quote

For researchers, scientists, and drug development professionals, the precise selection of

chemical building blocks is paramount to successful discovery and development. This guide

addresses the commercial availability and technical specifications of 3,5-Difluoro-4-
(methyl)thiophenol and its closely related, commercially available analogs. While a direct

commercial source for 3,5-Difluoro-4-(methyl)thiophenol is not readily identifiable, this

document provides a comprehensive overview of structurally similar compounds, offering

valuable alternatives for research and synthesis.

Executive Summary
Extensive searches for commercial suppliers of 3,5-Difluoro-4-(methyl)thiophenol have not

yielded any readily available sources for this specific molecule. This suggests that the

compound is likely not a stock chemical and would require custom synthesis. However, several

fluorinated and methylated thiophenol analogs are commercially available and may serve as

suitable starting points or substitutes in various research applications. This guide focuses on

the technical data for these commercially accessible alternatives, primarily 3,5-

Difluorothiophenol, to aid researchers in their procurement and experimental design.

Commercially Available Analogs of 3,5-Difluoro-4-
(methyl)thiophenol
The most relevant and readily available analog is 3,5-Difluorothiophenol. Below is a summary

of its key physical and chemical properties, compiled from various suppliers.
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Table 1: Physicochemical Properties of 3,5-
Difluorothiophenol

Property Value Source

Molecular Formula C₆H₄F₂S

Molecular Weight 146.16 g/mol

CAS Number 99389-26-1 [1]

Appearance Solid

InChI Key
LFYVNHDFVIPZHV-

UHFFFAOYSA-N

SMILES String Fc1cc(F)cc(S)c1

Table 2: Supplier-Specific Data for 3,5-
Difluorothiophenol

Supplier Product Number Purity Notes

Sigma-Aldrich CDS003868 Not specified

Sold under the

"AldrichCPR" brand

for early discovery

research. The buyer is

responsible for

confirming purity as

analytical data is not

collected by the

supplier.

BLDpharm BD138435 95%

Note: Availability and specifications are subject to change. Please consult the supplier's

website for the most current information.

Safety and Handling
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Proper handling of fluorinated organic compounds is crucial. The following table summarizes

the available safety information for 3,5-Difluorothiophenol.

Table 3: Safety Information for 3,5-Difluorothiophenol
Hazard Category GHS Pictogram Signal Word

Hazard
Statement(s)

Acute Toxicity (Oral) GHS07 Warning
H302: Harmful if

swallowed

This information is based on available data and may not be exhaustive. Always consult the

Safety Data Sheet (SDS) provided by the supplier before handling any chemical.

Experimental Considerations and Synthesis
As 3,5-Difluoro-4-(methyl)thiophenol is not commercially available, its synthesis would be

required for research purposes. While specific protocols for this exact molecule are not readily

found in the literature, general methods for the synthesis of thiophenols can be adapted.

General Synthetic Workflow for Thiophenols
A common route to thiophenols involves the reduction of the corresponding sulfonyl chloride.

The following diagram illustrates a generalized workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1407934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1407934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material
(e.g., Substituted Aniline)

Diazotization

 NaNO₂, HCl 

Formation of Sulfonyl Chloride
(e.g., Sandmeyer Reaction)

 SO₂, CuCl₂ 

Reduction of Sulfonyl Chloride
(e.g., with Zinc dust and Acid)

Thiophenol Derivative

Target Compound:
3,5-Difluoro-4-(methyl)thiophenol

Commercially Available? Evaluate Analogs

Custom Synthesis

No

Select Best Fit Analog
for Initial StudiesProceed with Synthesis

3,5-Difluorothiophenol
(lacks methyl group)

Other Fluorinated/Methylated
Thiophenols
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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